![molecular formula C12H10ClNO B6414574 2-(2-Chloro-4-methylphenyl)-4-hydroxypyridine, 95% CAS No. 1261908-53-5](/img/structure/B6414574.png)
2-(2-Chloro-4-methylphenyl)-4-hydroxypyridine, 95%
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Overview
Description
2-(2-Chloro-4-methylphenyl)-4-hydroxypyridine, 95%, is a synthetic compound with a wide range of applications in the pharmaceutical and chemical industries. It is a white crystalline solid that is soluble in water and has a melting point of 122-124°C. This compound has been used in the synthesis of various drugs, including antifungals, antivirals, and anti-inflammatory agents. It has also been used as an intermediate in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and dyes.
Scientific Research Applications
2-(2-Chloro-4-methylphenyl)-4-hydroxypyridine, 95%, has been used in a variety of scientific research applications. It has been used to study the synthesis of various compounds, such as drugs and agrochemicals. It has also been used to study the mechanism of action of various drugs and to develop new drugs. In addition, this compound has been used to study the biochemical and physiological effects of various drugs.
Mechanism of Action
2-(2-Chloro-4-methylphenyl)-4-hydroxypyridine, 95%, is believed to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). This enzyme is involved in the synthesis of prostaglandins, which are involved in inflammation. By inhibiting the activity of this enzyme, the compound can reduce inflammation.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(2-Chloro-4-methylphenyl)-4-hydroxypyridine, 95%, have been studied in a variety of animal models. Studies have shown that the compound can reduce inflammation and pain in animals. In addition, it has been shown to reduce the risk of cardiovascular disease and to have anti-cancer effects.
Advantages and Limitations for Lab Experiments
2-(2-Chloro-4-methylphenyl)-4-hydroxypyridine, 95%, has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is stable and soluble in water. However, it is important to note that the compound is toxic and must be handled with care.
Future Directions
Future research on 2-(2-Chloro-4-methylphenyl)-4-hydroxypyridine, 95%, is likely to focus on the development of new drugs and agrochemicals based on this compound. In addition, further studies are needed to better understand the biochemical and physiological effects of this compound and to develop new ways to use it in medical and agricultural applications. Finally, further research is needed to explore the potential of this compound as a therapeutic agent for the treatment of various diseases.
Synthesis Methods
2-(2-Chloro-4-methylphenyl)-4-hydroxypyridine, 95%, is synthesized by the reaction of 2-chloro-4-methylphenol and pyridine in the presence of a base, such as sodium hydroxide. The reaction is carried out in an aqueous solution at a temperature of 80-90°C. The reaction is complete when the starting materials are completely consumed.
properties
IUPAC Name |
2-(2-chloro-4-methylphenyl)-1H-pyridin-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10ClNO/c1-8-2-3-10(11(13)6-8)12-7-9(15)4-5-14-12/h2-7H,1H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCGLPIFKDDAMJX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C2=CC(=O)C=CN2)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00692580 |
Source
|
Record name | 2-(2-Chloro-4-methylphenyl)pyridin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00692580 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Chloro-4-methylphenyl)-4-hydroxypyridine | |
CAS RN |
1261908-53-5 |
Source
|
Record name | 2-(2-Chloro-4-methylphenyl)pyridin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00692580 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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